Cas no 2034557-34-9 (1-(1-methyl-1H-imidazol-4-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine)

• Product Name: 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• CAS No: 2034557-34-9
• MF: C₁₃H₁₉N₅O₂S
• MW: 309.38726067543
• CID: 6429000
• PubChem ID: 119103894
• Update Time: 2025-07-15

1-(1-methyl-1H-imidazol-4-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• F6554-1149
• 1-(1-methylimidazol-4-yl)sulfonyl-3-(1-methylpyrazol-3-yl)piperidine
• AKOS026696775
• 2034557-34-9
• 1-((1-methyl-1H-imidazol-4-yl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3-(1-methyl-1H-pyrazol-3-yl)piperidine

• Inchi： 1S/C13H19N5O2S/c1-16-9-13(14-10-16)21(19,20)18-6-3-4-11(8-18)12-5-7-17(2)15-12/h5,7,9-11H,3-4,6,8H2,1-2H3
• InChI Key： UJRIBFCLXZIGSV-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(N1CCCC(C2C=CN(C)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 309.12594604g/mol
• Monoisotopic Mass: 309.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4Ų

Additional information on 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine

Comprehensive Overview of 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine (CAS No. 2034557-34-9)

The compound 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine (CAS No. 2034557-34-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core substituted with 1-methyl-1H-imidazol-4-yl and 1-methyl-1H-pyrazol-3-yl groups, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The sulfonyl and heterocyclic moieties in this compound suggest potential interactions with enzymatic targets, making it a subject of interest for high-throughput screening (HTS) campaigns. Its CAS No. 2034557-34-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and drug design.

One of the key advantages of 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine lies in its synthetic versatility. The presence of both imidazole and pyrazole rings allows for further functionalization, enabling researchers to explore structure-activity relationships (SAR) and optimize pharmacokinetic properties. This adaptability aligns with the growing trend of fragment-based drug discovery (FBDD), where modular compounds serve as building blocks for lead optimization.

From a computational chemistry perspective, this compound's molecular weight and logP values suggest favorable drug-likeness, as per Lipinski's Rule of Five. Its hydrogen bond acceptors and donors further indicate potential for oral bioavailability, a critical factor in modern preclinical development. These attributes have spurred discussions in online forums and scientific communities about its potential as a scaffold for next-generation therapeutics.

The compound's sulfonamide linkage is another area of interest, as this functional group is prevalent in FDA-approved drugs like sulfonamide antibiotics and COX-2 inhibitors. Researchers are investigating whether 2034557-34-9 could exhibit similar bioactivity or serve as a precursor for prodrug development. Such inquiries are frequently reflected in search engine queries, highlighting the intersection of chemical innovation and therapeutic potential.

In conclusion, 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine represents a compelling case study in contemporary drug discovery. Its structural features, combined with its CAS No. 2034557-34-9 as a unique identifier, position it as a valuable tool for researchers exploring new frontiers in precision medicine and targeted therapy. As the scientific community continues to unravel its potential, this compound is poised to remain a topic of discussion in both academic and industrial settings.